Cas no 1574285-36-1 (2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]oxazole-4-methanol)

• Product Name: 2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]oxazole-4-methanol
• CAS No: 1574285-36-1
• MF: C₁₄H₁₅F₂NO₄
• MW: 299.2700
• MDL: MFCD32691112
• CID: 5075641
• Update Time: 2025-11-02

2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]oxazole-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]oxazole-4-methanol
• SY271881
• (2-(4-(Difluoromethoxy)-3-isopropoxyphenyl)oxazol-4-yl)methanol
• [2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]-oxazole-4-yl]methanol

• MDL： MFCD32691112
• Inchi： 1S/C14H15F2NO4/c1-8(2)20-12-5-9(3-4-11(12)21-14(15)16)13-17-10(6-18)7-19-13/h3-5,7-8,14,18H,6H2,1-2H3
• InChI Key： UBKWJLUYNNFPMD-UHFFFAOYSA-N
• SMILES： FC([H])(OC1C([H])=C([H])C(C2=NC(C([H])([H])O[H])=C([H])O2)=C([H])C=1OC([H])(C([H])([H])[H])C([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 319
• XLogP3: 2.8
• Topological Polar Surface Area: 64.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]oxazole-4-methanol

Comprehensive Overview of 2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]oxazole-4-methanol (CAS No. 1574285-36-1)

2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]oxazole-4-methanol (CAS No. 1574285-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. The presence of difluoromethoxy and isopropoxy substituents enhances its metabolic stability and lipophilicity, making it a promising candidate for further development.

In recent years, the demand for fluorinated compounds like 2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]oxazole-4-methanol has surged, driven by their applications in medicinal chemistry. Fluorination is a key strategy to improve the bioavailability and binding affinity of drug molecules, aligning with the growing trend of precision medicine and targeted therapies. Researchers are particularly interested in how this compound's oxazole core interacts with biological targets, such as enzymes or receptors, to modulate disease pathways.

The synthesis of CAS No. 1574285-36-1 involves multi-step organic reactions, including the introduction of the difluoromethoxy group and the isopropoxy side chain. These modifications are critical for optimizing the compound's physicochemical properties, such as solubility and permeability. Given the rising interest in green chemistry, scientists are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From an industrial perspective, 2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]oxazole-4-methanol is being evaluated for its potential in crop protection and pest management. Its structural motifs are similar to those found in agrochemicals that target specific pests while minimizing harm to non-target organisms. This aligns with the global push for sustainable agriculture and reduced pesticide residues in food products.

Another area of interest is the compound's role in material science. The oxazole ring is known for its electron-rich nature, which can be leveraged in the design of organic semiconductors or fluorescent probes. As the demand for advanced materials grows, compounds like CAS No. 1574285-36-1 could play a pivotal role in developing next-generation technologies.

In summary, 2-[4-(Difluoromethoxy)-3-isopropoxyphenyl]oxazole-4-methanol (CAS No. 1574285-36-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in fields prioritizing sustainability, efficiency, and innovation. As scientific advancements continue, this compound is likely to emerge as a key player in addressing some of the most pressing challenges in modern chemistry and biology.